Cas no 1104630-94-5 (tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate)

• Product Name: tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate
• CAS No: 1104630-94-5
• MF: C₁₂H₁₃BrN₂O₂S
• MW: 329.212820768356
• CID: 5291245
• Update Time: 2026-03-10

tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-bromothieno[3,2-b]pyridin-2-yl)carbamate
• 1,1-Dimethylethyl N-(3-bromothieno[3,2-b]pyridin-2-yl)carbamate
• TERT-BUTYL N-{3-BROMOTHIENO[3,2-B]PYRIDIN-2-YL}CARBAMATE
• TERT-BUTYLN-{3-BROMOTHIENO[3,2-B]PYRIDIN-2-YL}CARBAMATE
• Carbamic acid, N-(3-bromothieno[3,2-b]pyridin-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate

• Inchi： 1S/C12H13BrN2O2S/c1-12(2,3)17-11(16)15-10-8(13)9-7(18-10)5-4-6-14-9/h4-6H,1-3H3,(H,15,16)
• InChI Key： FGCLVSRZLNFAGP-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CC=N2)SC=1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 3.5
• Topological Polar Surface Area: 79.5

Additional information on tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate

tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate (CAS No. 1104630-94-5): A Comprehensive Overview

tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate (CAS No. 1104630-94-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thienopyridine scaffold and bromine substituent, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate is defined by a thienopyridine core with a bromine atom at the 3-position and a tert-butyl carbamate group attached to the nitrogen atom. The thienopyridine scaffold is known for its biological activity and has been extensively studied in the context of various pharmacological applications. The presence of the bromine substituent adds further complexity and reactivity to the molecule, making it an attractive candidate for synthetic transformations and biological evaluations.

One of the key aspects of tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate is its synthesis. Several methods have been reported in the literature for the preparation of this compound. One common approach involves the reaction of 3-bromothieno[3,2-b]pyridin-2-amine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the tert-butyl carbamate derivative. Another method involves the use of palladium-catalyzed cross-coupling reactions, which can provide access to a wide range of substituted thienopyridines.

Recent research advancements have highlighted the potential of tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate in various biological contexts. For instance, studies have shown that compounds bearing a thienopyridine core exhibit potent anti-inflammatory and anti-cancer activities. The bromine substituent has been found to enhance these properties by modulating specific biological targets. In particular, tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate has demonstrated promising activity against certain cancer cell lines, making it a valuable lead compound for further drug development.

In addition to its potential as an anti-cancer agent, tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate has also been explored for its pharmacological properties in other therapeutic areas. For example, research has indicated that this compound may have neuroprotective effects by modulating specific receptors involved in neurodegenerative diseases. The ability to fine-tune the structure through synthetic modifications allows researchers to optimize these properties for specific therapeutic applications.

The biological activity of tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate has been evaluated using a variety of in vitro and in vivo models. In cell-based assays, this compound has shown significant cytotoxicity against cancer cell lines while exhibiting minimal toxicity towards normal cells. These findings suggest that it may have a favorable therapeutic index, which is crucial for its potential use as a clinical candidate.

Furthermore, recent studies have focused on understanding the mechanism of action of tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate. It has been proposed that this compound may exert its effects through multiple pathways, including inhibition of specific kinases and modulation of signaling cascades involved in cell proliferation and survival. Ongoing research aims to elucidate these mechanisms in greater detail to provide a more comprehensive understanding of its biological activity.

The pharmaceutical development of tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate is an active area of investigation. Preclinical studies have provided valuable insights into its pharmacokinetic and pharmacodynamic properties. These studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. Additionally, efforts are underway to optimize its formulation for various routes of administration.

In conclusion, tert-butyl N-{3-bromothieno[3,2-b]pyridin-2-yl}carbamate (CAS No. 1104630-94-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further exploration and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.